Cas no 898785-12-1 (2-chloro-4-cyclopropanecarbonylpyridine)

• Product Name: 2-chloro-4-cyclopropanecarbonylpyridine
• CAS No: 898785-12-1
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD07699431
• CID: 994292
• PubChem ID: 24723719
• Update Time: 2023-11-20

2-chloro-4-cyclopropanecarbonylpyridine Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-4-yl)(cyclopropyl)methanone
• (2-CHLORO-PYRIDIN-4-YL)-CYCLOPROPYL-METHANONE
• RIEKE 5574-06D
• 2-Chloro-4-pyridylcyclopropyl ketone
• 898785-12-1
• DTXSID001267069
• SCHEMBL12788104
• AKOS006287300
• (2-chloropyridin-4-yl)-cyclopropylmethanone
• Y13720
• (2-Chloro-4-pyridinyl)cyclopropylmethanone
• MFCD07699431
• 2-chloro-4-cyclopropanecarbonylpyridine

• MDL： MFCD07699431
• Inchi： 1S/C9H8ClNO/c10-8-5-7(3-4-11-8)9(12)6-1-2-6/h3-6H,1-2H2
• InChI Key： HEEQRCHSVMWWLK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(C1CC1)=O

Computed Properties

• Exact Mass: 181.02900
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 318.1±27.0 °C at 760 mmHg
• Flash Point: 146.2±23.7 °C
• Refractive Index: 1.602
• PSA: 29.96000
• LogP: 2.32770
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-4-cyclopropanecarbonylpyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)